3-cyclopentyl-N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)propanamide

• IUPAC Name: 3-cyclopentyl-N-[4-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]propanamide
• InChI: InChI=1S/C21H29N5O/c1-15-14-19(26(2)3)25-21(22-15)24-18-11-9-17(10-12-18)23-20(27)13-8-16-6-4-5-7-16/h9-12,14,16H,4-8,13H2,1-3H3,(H,23,27)(H,22,24,25)
• InChI Key: QJCDAWTTXGBAEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NC2=CC=C(C=C2)NC(=O)CCC3CCCC3)N(C)C
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

The compound “3-cyclopentyl-N-(4-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)propanamide” is a complex organic molecule. It contains a propanamide group, which is a type of amide. Amides are a class of compounds that are derivatives of carboxylic acids where the hydroxyl group has been replaced by an amine or substituted amine.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidine ring, the introduction of the dimethylamino group, and the coupling of these pieces with the cyclopentylpropanamide portion. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a propanamide group attached to a cyclopentyl group, a phenyl group, and a pyrimidine ring. The pyrimidine ring is substituted with a dimethylamino group and a methyl group.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. For instance, the amide group might undergo hydrolysis under acidic or basic conditions to yield a carboxylic acid and an amine. The pyrimidine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors that could influence these properties include the polarity of the molecule, the presence of hydrogen bonding capabilities, and the overall size and shape of the molecule.

Scientific Research Applications

GPCR Modulation

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Musculoskeletal Disorders

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Respiratory Tract Disorders

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Nervous System Disorders

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Skin Health and Dermatology

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Metabolic and Endocrine Regulation

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Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses. For instance, it could be interesting to explore whether this compound has any biological activity and could serve as a lead compound in drug discovery.